Cas no 2172435-57-1 (ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate)

Ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate is a specialized organic compound featuring a cyclopentane core functionalized with both a carboxylate ester and a thiolane moiety bearing a hydroxyl group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for constructing complex heterocyclic frameworks or as an intermediate in pharmaceutical and agrochemical applications. The presence of the hydroxyl and thioether groups enhances its potential for further functionalization, enabling selective modifications. Its balanced polarity and stability under mild conditions make it suitable for controlled reactions. This compound is typically handled under inert conditions due to its sensitivity to oxidation.
ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate structure
2172435-57-1 structure
Product Name:ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate
CAS No:2172435-57-1
MF:C12H20O3S
MW:244.350402832031
CID:6580789
PubChem ID:165786675
Update Time:2025-06-12

ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate
    • EN300-1630231
    • 2172435-57-1
    • Inchi: 1S/C12H20O3S/c1-2-15-10(13)11(5-3-4-6-11)12(14)7-8-16-9-12/h14H,2-9H2,1H3
    • InChI Key: UCFXDRCAMIRLAR-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)(C1(C(=O)OCC)CCCC1)O

Computed Properties

  • Exact Mass: 244.11331567g/mol
  • Monoisotopic Mass: 244.11331567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.8Ų

ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate Pricemore >>

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Additional information on ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate

Research Brief on Ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate (CAS: 2172435-57-1): Recent Advances and Applications

Ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate (CAS: 2172435-57-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopentane-carboxylate core and hydroxythiolane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in drug discovery and development.

One of the key areas of research has been the synthesis and structural characterization of ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route involving a multi-step process that ensures high yield and purity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The study also explored the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate has demonstrated notable effects in preclinical models. A recent investigation highlighted its role as a modulator of inflammatory pathways. The compound was found to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

Another significant development is the exploration of ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate as a precursor for novel drug candidates. Researchers have successfully derivatized the compound to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. These derivatives are currently being evaluated in animal models to assess their efficacy and safety profiles. Preliminary results indicate that certain derivatives exhibit improved therapeutic indices compared to the parent compound, paving the way for future clinical development.

The compound's potential extends beyond anti-inflammatory applications. Recent studies have also investigated its role in neurodegenerative diseases. In a 2023 study published in ACS Chemical Neuroscience, ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate was shown to protect neuronal cells from oxidative stress and apoptosis, suggesting its neuroprotective properties. These findings open new avenues for research into its use in conditions like Alzheimer's and Parkinson's diseases.

In conclusion, ethyl 1-(3-hydroxythiolan-3-yl)cyclopentane-1-carboxylate (CAS: 2172435-57-1) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its diverse biological activities, coupled with ongoing efforts to optimize its structure and function, underscore its potential as a therapeutic agent. Future research should focus on advancing its preclinical development and exploring its mechanisms of action in greater detail. The compound's unique chemical scaffold and biological profile make it a valuable candidate for further investigation in drug discovery.

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